Cas no 893577-41-8 (N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine)

• Product Name: N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine
• CAS No: 893577-41-8
• MF: C₁₃H₁₇Cl₂N
• MW: 258.186781644821
• CID: 4735549
• Update Time: 2025-11-01

N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-dichlorophenyl)methyl]cyclohexanamine
• cyclohexyl-(3,4-dichlorobenzyl)amine
• N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine

• Inchi： 1S/C13H17Cl2N/c14-12-7-6-10(8-13(12)15)9-16-11-4-2-1-3-5-11/h6-8,11,16H,1-5,9H2
• InChI Key： PEZCMQDKHGXWKH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNC1CCCCC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 12

Additional information on N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine

N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine: A Comprehensive Overview

N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine, with the CAS number 893577-41-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexanamine backbone with a 3,4-dichlorophenylmethyl group. The cyclohexanamine moiety provides a rigid and versatile framework, while the 3,4-dichlorophenylmethyl group introduces electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules. The compound's ability to undergo diverse chemical transformations makes it a valuable intermediate in organic synthesis. Its reactivity has been studied in detail, particularly in reactions involving nucleophilic substitution and electrophilic aromatic substitution.

The synthesis of N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine has been optimized through various methodologies. One common approach involves the alkylation of cyclohexanamine with a suitable chloroarene derivative. This reaction typically occurs under basic conditions, facilitating the formation of the desired product. The selectivity and yield of this reaction have been improved by employing advanced catalysts and reaction conditions.

In terms of biological activity, N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine has shown promise in preliminary assays. Its interaction with various enzymes and receptors has been investigated, revealing potential applications in drug discovery. For example, studies have demonstrated its ability to modulate certain G-protein coupled receptors (GPCRs), which are key targets in the development of therapeutic agents for conditions such as hypertension and neurodegenerative diseases.

The structural properties of N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine also make it an interesting candidate for materials science applications. Its rigid structure and functional groups could be exploited in the design of advanced materials with tailored properties. Researchers are currently exploring its potential as a precursor for high-performance polymers and nanomaterials.

From an environmental perspective, understanding the fate and behavior of N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine in different ecosystems is crucial. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions. Its toxicity to aquatic organisms has also been assessed, providing valuable insights for risk assessment and regulatory purposes.

In conclusion, N-[(3,4-Dichlorophenyl)methyl]cyclohexanamine (CAS No: 893577-41-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and biological activity make it a valuable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.